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Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne
CAS No.: 2055138-90-2
Cat. No.: B6292524
Get Quote
. J

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals working with Trisulfo-Cy5-Alkyne. The
following procedures for handling, storage, and disposal are based on general laboratory safety
principles for fluorescent dyes and alkyne-containing compounds in the absence of a specific
Safety Data Sheet (SDS).

Personal Protective Equipment (PPE)

A crucial first line of defense against potential exposure is the correct and consistent use of
Personal Protective Equipment (PPE). The following table outlines the recommended PPE for
handling Trisulfo-Cy5-Alkyne, particularly in its powdered form.
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PPE Category

Item

Specifications and Usage

Eye and Face Protection

Safety Goggles

Must be ANSI Z87.1 compliant
and provide a complete seal
around the eyes to protect

against dust particles.[1]

Face Shield

Recommended to be worn with
safety goggles, especially
when handling larger
quantities or if there is a risk of

splashing.[1]

Hand Protection

Nitrile Gloves

Double-gloving is advised.
Nitrile gloves offer good
resistance to a variety of
chemicals. Regularly inspect
gloves for any signs of

damage or punctures.[1]

Respiratory Protection

Air-Purifying Respirator (APR)
with P100 filters

A NIOSH-approved half-mask
or full-face APR is necessary
when handling the powdered
form to prevent inhalation.
P100 filters are 99.97%
efficient at filtering airborne
particles. A proper fit test is

mandatory before use.[1]

Protective Clothing

Laboratory Coat

A full-length lab coat,
preferably with elastic cuffs,

should be worn.

Disposable Gown/Apron

For procedures with a high risk

of contamination, a disposable
gown or a chemical-resistant
apron should be worn over the
lab coat.[1]
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Required at all times within the
Footwear Closed-toe Shoes
laboratory.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Trisulfo-Cy5-Alkyne and a related
compound, Trisulfo-Cy5.5-Alkyne.

Property Trisulfo-Cy5-Alkyne Trisulfo-Cy5.5-Alkyne
CAS Number 2055138-90-2[2] 2055046-12-1[3]

Molecular Formula C37H45N3010S3[2] C44H47N3013S4[3]
Molecular Weight 788 g/mol [2] 954.1 g/mol [3]

Purity 95%(2] 90%(3]

Excitation Maximum 647 nm[2] 678 nm[3]

Emission Maximum 670 nm[2] 694 nm[3]

Extinction Coefficient 250,000 cm—tM~12] 190,000 cm=tM~1[3]
Solubility Water, DMSO, DMF, DCM[2] Water, DMSO, DMF, DCM[3]
Storage Condition -20°C[2][4] -20°C[3]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a systematic workflow is essential for safely managing Trisulfo-Cy5-Alkyne from
receipt to disposal.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the product name and CAS number on the label match the order.
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Store the compound at -20°C in a designated and clearly labeled area, protected from light.

[2][4]
. Preparation for Use (Weighing and Dissolving):

Area Preparation: Conduct all manipulations of the powdered dye within a certified chemical
fume hood or a ventilated enclosure to minimize inhalation risk.[1] Cover the work surface
with disposable, absorbent bench paper.[1]

PPE: Before handling the compound, put on all required PPE as detailed in the table above.

Weighing: Use a calibrated analytical balance to weigh the desired amount of the powdered
dye. Use a clean spatula and weigh paper or a weigh boat.[1]

Dissolving: Trisulfo-Cy5-Alkyne is soluble in water, DMSO, and DMF.[2] When preparing a
stock solution, add the solvent to the vial containing the powder to avoid generating dust.
Ensure the vial is securely capped and vortex or sonicate as needed to ensure complete
dissolution.

. Experimental Use:

Labeling Reactions: Trisulfo-Cy5-Alkyne contains an alkyne group that can be used in
copper-catalyzed click chemistry reactions with azide-containing molecules.[2]

Purification: After labeling reactions, purification can be achieved through methods such as
gel filtration, chromatography (HPLC, FPLC), or electrophoresis.[5]

Handling Solutions: Although the dissolved dye is less of an inhalation hazard, always
handle solutions with care to avoid skin contact and splashes.

. Spill Management:

Small Spills (Powder): If a small amount of powder is spilled, carefully wipe it up with a damp
cloth or paper towel, taking care not to generate dust. Place the contaminated material in a
sealed bag for disposal.
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» Small Spills (Liquid): For liquid spills, absorb the material with an inert absorbent material
(e.g., vermiculite, sand) and place it in a sealed container for disposal.

e Large Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

5. Disposal Plan:

o All waste materials, including empty containers, contaminated PPE, and spill cleanup
materials, should be considered chemical waste.

e Dispose of all waste in clearly labeled, sealed containers.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of this material down the drain.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps for the safe handling of Trisulfo-Cy5-Alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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